Cas no 24514-84-9 (8,10-Heptadecanedione)

• Product Name: 8,10-Heptadecanedione
• CAS No: 24514-84-9
• MF: C₁₇H₃₂O₂
• MW: 268.434785842896
• CID: 273401
• PubChem ID: 10445760
• Update Time: 2025-04-19

8,10-Heptadecanedione Chemical and Physical Properties

Names and Identifiers

• 8,10-Heptadecanedione
• heptadecane-8,10-dione
• SCHEMBL1225011
• 24514-84-9
• N-Heptadecane-8,10-dione
• CCRIS 8530
• SCHEMBL5694820
• DTXSID00947406

• Inchi： 1S/C17H32O2/c1-3-5-7-9-11-13-16(18)15-17(19)14-12-10-8-6-4-2/h3-15H2,1-2H3
• InChI Key： BTTDGCSZODTCFC-UHFFFAOYSA-N
• SMILES： O=C(CC(CCCCCCC)=O)CCCCCCC

Computed Properties

• Exact Mass: 268.24036
• Monoisotopic Mass: 268.240230259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 0.885
• Boiling Point: 362.658°C at 760 mmHg
• Flash Point: 136.072°C
• Refractive Index: 1.446
• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds